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Compound of Interest

Compound Name: SB225002

Cat. No.: B1683915 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of SB225002, a potent and selective CXCR2 antagonist.

Adherence to these procedures is critical for minimizing environmental impact and ensuring

personnel safety.

SB225002 is a solid, yellow chemical compound with a molecular weight of 352.14 g/mol .

Understanding its properties is the first step toward safe handling and disposal.

Key Chemical and Physical Properties
A summary of SB225002's properties is presented below to inform disposal protocols.
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Property Value

Molecular Formula C₁₃H₁₀BrN₃O₄[1]

Molecular Weight 352.14

Appearance Solid

Color Yellow

Solubility DMSO: ≥ 100 mg/mL[2], Ethanol: 10 mg/mL[1]

Storage Temperature -20°C

Storage Class 11 - Combustible Solids

Step-by-Step Disposal Protocol
The proper disposal of SB225002 involves a systematic approach to waste management, from

the point of generation to final disposal. This process must comply with all applicable federal,

state, and local regulations.[3]

1. Waste Identification and Classification:

The first critical step is to classify the waste. Based on its properties as a combustible solid and

its biological activity, SB225002 waste should be treated as hazardous chemical waste. It is

crucial to determine if your local regulations categorize it under a specific waste code.

2. Segregation:

Proper segregation of chemical waste is essential to prevent dangerous reactions.[4]

Solid Waste: Collect solid SB225002 waste, including contaminated personal protective

equipment (PPE) like gloves and weighing papers, in a designated, properly labeled

hazardous waste container.

Liquid Waste: Solutions containing SB225002 should be collected in a separate, compatible,

and clearly labeled liquid waste container. Do not mix with other incompatible solvent

wastes. For instance, halogenated and non-halogenated solvent wastes are often collected

separately.[5]
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3. Container Management:

Use only approved containers for hazardous waste.[4][6]

Containers must be chemically compatible with SB225002 and any solvents used.

Ensure containers are in good condition, free from leaks or damage, and have a secure,

tight-fitting lid.[6]

Label all waste containers clearly with "Hazardous Waste," the full chemical name

"SB225002," and any other components of the waste stream (e.g., DMSO, Ethanol).

4. Storage:

Store waste containers in a designated satellite accumulation area (SAA) at or near the point of

generation.[3]

The SAA should be a well-ventilated area, away from heat sources and direct sunlight.[4]

Ensure secondary containment is used to prevent spills.

Do not exceed the maximum allowable storage time or quantity for hazardous waste as per

institutional and regulatory guidelines.[3][6]

5. Disposal:

Never dispose of SB225002 down the drain or in the regular trash.[4][7]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.[3]

Follow all institutional procedures for waste pickup requests.

Experimental Protocols Cited
While specific experimental protocols for the disposal of SB225002 are not published, the

procedures outlined above are based on established guidelines for the management of

laboratory chemical waste from sources such as the University of Pennsylvania's
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Environmental Health and Radiation Safety (EHRS) and the National Research Council.[3][6]

The core principle is to manage chemical waste in a safe and environmentally sound manner

that complies with all regulations.[3]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of SB225002.
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Caption: Workflow for the safe disposal of SB225002.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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